Cas no 13107-00-1 (2-Propen-1-aminium,N,N-diethyl-N-2-propen-1-yl-, chloride (1:1))

• Product Name: 2-Propen-1-aminium,N,N-diethyl-N-2-propen-1-yl-, chloride (1:1)
• CAS No: 13107-00-1
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 163903
• PubChem ID: 83148
• Update Time: 2025-04-19

2-Propen-1-aminium,N,N-diethyl-N-2-propen-1-yl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-aminium,N,N-diethyl-N-2-propen-1-yl-, chloride (1:1)
• diallyldiethylammonium chloride
• 2-Propen-1-aminium,N,N-diethyl-N-2-propenyl-,chloride
• Einecs 236-032-9
• Diethyldiallylaminium·chloride
• 2-Propen-1-aminium, N,N-diethyl-N-2-propenyl-, chloride
• 2-Propen-1-aminium, N,N-diethyl-N-2-propen-1-yl-, chloride (1:1)
• Diethyldiallylammonium chloride
• diethyl-bis(prop-2-enyl)azanium;chloride
• DTXSID00927061
• NS00051544
• diallyl diethyl ammonium chloride
• N,N-diethyl-N,N-diallylammonium chloride
• AKOS015904284
• 13107-00-1
• IOMDIVZAGXCCAC-UHFFFAOYSA-M
• N,N-diethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium chloride
• SCHEMBL78546

• Inchi： 1S/C10H20N.ClH/c1-5-9-11(7-3,8-4)10-6-2;/h5-6H,1-2,7-10H2,3-4H3;1H/q+1;/p-1
• InChI Key： IOMDIVZAGXCCAC-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](CC=C)(CC=C)(CC)CC

Computed Properties

• Exact Mass: 189.12800
• Monoisotopic Mass: 189.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -0.78100